Cas no 1027519-80-7 ((3,3-Difluoropyrrolidin-2-yl)methanol)

• Product Name: (3,3-Difluoropyrrolidin-2-yl)methanol
• CAS No: 1027519-80-7
• MF: C₅H₉F₂NO
• MW: 137.127868413925
• CID: 4770226
• PubChem ID: 10534713
• Update Time: 2026-02-26

(3,3-Difluoropyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,3-difluoropyrrolidin-2-yl)methanol
• (3,3-Difluoropyrrolidin-2-yl)methanol

• Inchi： 1S/C5H9F2NO/c6-5(7)1-2-8-4(5)3-9/h4,8-9H,1-3H2
• InChI Key： RUOBXKUCDKNKRP-UHFFFAOYSA-N
• SMILES： FC1(CCNC1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• XLogP3: 0
• Topological Polar Surface Area: 32.299

Additional information on (3,3-Difluoropyrrolidin-2-yl)methanol

Introduction to (3,3-Difluoropyrrolidin-2-yl)methanol (CAS No. 1027519-80-7)

(3,3-Difluoropyrrolidin-2-yl)methanol, with the CAS number 1027519-80-7, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrolidine class, characterized by a six-membered ring containing two nitrogen atoms and two fluorine atoms at the 3-position. The presence of these fluorine atoms introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The< strong> methanol side chain attached to the pyrrolidine ring provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This flexibility has made (3,3-Difluoropyrrolidin-2-yl)methanol a versatile intermediate in organic synthesis, particularly in the construction of pharmacophores targeting various biological pathways.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug molecules can lead to significant improvements in their efficacy and safety. For instance, fluoroquinolones and fluoroaromatics are well-known examples of fluorinated drugs that have demonstrated superior pharmacological properties.

One of the most compelling aspects of (3,3-Difluoropyrrolidin-2-yl)methanol is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with minimal off-target effects. The fluorinated pyrrolidine core of (3,3-Difluoropyrrolidin-2-yl)methanol provides a suitable platform for such inhibitors due to its ability to interact with the active site of kinases through hydrogen bonding and hydrophobic interactions.

Recent studies have highlighted the importance of fluorine atoms in enhancing the potency and selectivity of kinase inhibitors. For example, a study published in the Journal of Medicinal Chemistry demonstrated that the introduction of a trifluoromethyl group into a pyrrolidine scaffold significantly improved the inhibitory activity against cyclin-dependent kinases (CDKs). This finding underscores the value of fluorinated pyrrolidines as privileged scaffolds in drug discovery.

The< strong> methanol moiety in (3,3-Difluoropyrrolidin-2-yl)methanol also offers opportunities for further derivatization. For instance, it can be oxidized to form an aldehyde or ketone, which can then be used to construct more complex structures through condensation reactions. Additionally, nucleophilic substitution reactions can be employed to introduce other functional groups at the 2-position of the pyrrolidine ring, expanding the chemical space available for drug design.

In addition to its applications in kinase inhibition, (3,3-Difluoropyrrolidin-2-yl)methanol has shown promise in other therapeutic areas. For example, it has been explored as a building block for the development of antiviral agents. The unique electronic properties of the fluorinated pyrrolidine ring can influence the interactions between drug molecules and viral targets, potentially leading to more effective treatments against infectious diseases.

The synthesis of (3,3-Difluoropyrrolidin-2-yl)methanol typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves the nucleophilic substitution of a halogenated pyrrolidine with a fluoride source followed by methanolysis to introduce the< strong>methanol side chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

The growing body of evidence supporting the use of fluorinated compounds in drug discovery has spurred interest in developing new synthetic routes to these molecules. Catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been particularly useful in constructing complex fluorinated structures with high selectivity and yield. These advancements are likely to further enhance the utility of (3,3-Difluoropyrrolidin-2-yl)methanol as an intermediate in medicinal chemistry.

In conclusion, (3,3-Difluoropyrrolidin-2-yl)methanol (CAS No. 1027519-80-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing bioactive molecules targeting various diseases. The increasing understanding of how fluorine atoms influence molecular properties continues to drive innovation in drug design, positioning compounds like (3,3-Difluoropyrrolidin-2-yl)methanol at the forefront of modern medicinal chemistry.